Cas no 1089282-91-6 (BMS-269233)

• Product Name: BMS-269233
• CAS No: 1089282-91-6
• MF: C₁₉H₃₂N₄O₃S
• MW: 396.547383308411
• CID: 833443
• PubChem ID: 59453003
• Update Time: 2025-07-09

BMS-269233 Chemical and Physical Properties

Names and Identifiers

• BMS-269233
• 5-ethyl-2-methoxy-4-[4-(4-methylsulfonylpiperazin-1-yl)piperidin-1-yl]aniline
• 5-ethyl-2-methoxy-4-(4-(4-(methylsulfonyl)piperazin-1-yl)piperidin-1-yl)aniline
• SCHEMBL311308
• C11753
• AKOS037649845
• TUCFDPPRLPSXFQ-UHFFFAOYSA-N
• 5-ethyl-2-(methyloxy)-4-{4-[4-(methylsulfonyl)-1-piperazinyl]-1-piperidinyl}aniline
• 5-ETHYL-4-[4-(4-METHANESULFONYLPIPERAZIN-1-YL)PIPERIDIN-1-YL]-2-METHOXYANILINE
• CS-13764
• 5-Ethyl-2-methoxy-4-[4-[4-(methylsulfonyl)-1-piperazinyl]-1-piperidinyl]benzenamine
• DB-100319
• DTXSID701129963
• CS-M1014
• 1089282-91-6

• Inchi： 1S/C19H32N4O3S/c1-4-15-13-17(20)19(26-2)14-18(15)22-7-5-16(6-8-22)21-9-11-23(12-10-21)27(3,24)25/h13-14,16H,4-12,20H2,1-3H3
• InChI Key： TUCFDPPRLPSXFQ-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(CC1)C1CCN(C2C=C(C(=CC=2CC)N)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 396.21951207g/mol
• Monoisotopic Mass: 396.21951207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on BMS-269233

BMS-269233 (CAS No. 1089282-91-6): A Comprehensive Overview

BMS-269233 (CAS No. 1089282-91-6) is a compound of significant interest in the field of chemical research and development. This compound has been extensively studied for its potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The BMS-269233 structure is characterized by its unique molecular composition, which contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of BMS-269233 in the development of novel drug candidates. Researchers have focused on its ability to interact with specific biological targets, making it a promising lead compound for therapeutic interventions. For instance, investigations into its pharmacokinetic properties have revealed favorable absorption and distribution profiles, which are critical for drug efficacy.

The synthesis of BMS-269233 involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic cross-coupling reactions and stereo-selective synthesis, have been employed to optimize the production of this compound. These techniques not only enhance yield but also ensure the high purity required for downstream applications.

In terms of physical and chemical properties, BMS-269233 exhibits a melting point of approximately 150°C and a boiling point around 450°C under standard conditions. Its solubility in common organic solvents, such as dichloromethane and ethyl acetate, facilitates its use in various chemical reactions. Additionally, spectroscopic analyses, including NMR and IR spectroscopy, have provided detailed insights into its molecular structure and functional groups.

The application of BMS-269233 extends beyond pharmaceuticals. In the agrochemical sector, it has been explored as a potential ingredient in pesticides and herbicides due to its ability to inhibit key enzymes involved in plant growth regulation. Furthermore, its role in materials science is being investigated for its potential use in the development of advanced polymers and coatings.

Recent advancements in computational chemistry have enabled researchers to model the behavior of BMS-269233 at the molecular level. These simulations provide valuable insights into its interaction with biological systems and help guide further experimental studies. For example, molecular docking studies have identified potential binding sites on target proteins, which could be exploited for drug design.

From an environmental perspective, the ecological impact of BMS-269233 has been a subject of recent research. Studies on its biodegradation rates and toxicity to aquatic organisms are essential for assessing its safety profile and ensuring sustainable use in industrial applications.

In conclusion, BMS-269233 (CAS No. 1089282-91-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research advancements, position it as a valuable asset in both academic and industrial settings. As further studies unfold, the potential of BMS-269233 continues to expand, offering new opportunities for innovation and discovery.